Cas no 2384334-46-5 (tert-butyl 1-(1-hydroxyethyl)-2,3-dihydro-1H-isoindole-2-carboxylate)

• Product Name: tert-butyl 1-(1-hydroxyethyl)-2,3-dihydro-1H-isoindole-2-carboxylate
• CAS No: 2384334-46-5
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 5194620
• PubChem ID: 142468676
• Update Time: 2025-05-26

tert-butyl 1-(1-hydroxyethyl)-2,3-dihydro-1H-isoindole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2H-Isoindole-2-carboxylic acid, 1,3-dihydro-1-(1-hydroxyethyl)-, 1,1-dimethylethyl ester
• tert-butyl 1-(1-hydroxyethyl)-2,3-dihydro-1H-isoindole-2-carboxylate

• Inchi： 1S/C15H21NO3/c1-10(17)13-12-8-6-5-7-11(12)9-16(13)14(18)19-15(2,3)4/h5-8,10,13,17H,9H2,1-4H3
• InChI Key： LTAGEZMOBHEYPP-UHFFFAOYSA-N
• SMILES： C1(C(O)C)C2=C(C=CC=C2)CN1C(OC(C)(C)C)=O

Additional information on tert-butyl 1-(1-hydroxyethyl)-2,3-dihydro-1H-isoindole-2-carboxylate

Comprehensive Overview of tert-butyl 1-(1-hydroxyethyl)-2,3-dihydro-1H-isoindole-2-carboxylate (CAS No. 2384334-46-5)

The compound tert-butyl 1-(1-hydroxyethyl)-2,3-dihydro-1H-isoindole-2-carboxylate (CAS No. 2384334-46-5) is a highly specialized organic molecule with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a tert-butyl ester group and a hydroxyethyl substituent, makes it a valuable intermediate in the synthesis of complex heterocyclic compounds. Researchers are increasingly interested in this compound due to its role in developing novel drug candidates and bioactive molecules.

In recent years, the demand for isoindole derivatives has surged, driven by their applications in medicinal chemistry and material science. The tert-butyl 1-(1-hydroxyethyl)-2,3-dihydro-1H-isoindole-2-carboxylate stands out due to its versatility in organic synthesis. Its carboxylate moiety provides a reactive site for further functionalization, while the hydroxyethyl group enhances solubility and bioavailability, key factors in drug design.

One of the most searched topics in chemical databases revolves around the synthetic routes for isoindole-based compounds. The CAS No. 2384334-46-5 is often discussed in forums and research papers as a precursor for N-heterocyclic scaffolds. Its synthesis typically involves multistep reactions, including esterification and reductive amination, which are critical for achieving high purity and yield. These methods align with the growing trend of green chemistry, where researchers aim to minimize waste and improve efficiency.

Another area of interest is the compound's potential in central nervous system (CNS) drug development. The isoindole core is a common motif in neurologically active compounds, and modifications to its structure, such as the introduction of a hydroxyethyl group, can significantly alter its pharmacological properties. This has led to increased searches for structure-activity relationships (SAR) studies involving CAS No. 2384334-46-5.

From an industrial perspective, the compound's stability under various conditions makes it suitable for scale-up production. Manufacturers are exploring its use in high-throughput screening and combinatorial chemistry, where rapid access to diverse molecular libraries is essential. The tert-butyl protecting group is particularly advantageous, as it can be easily removed under mild conditions, a feature highly valued in peptide synthesis and catalysis.

Environmental and regulatory considerations are also shaping the discourse around this compound. With the rise of sustainable chemistry, researchers are investigating biodegradable alternatives to traditional reagents. While tert-butyl 1-(1-hydroxyethyl)-2,3-dihydro-1H-isoindole-2-carboxylate is not classified as hazardous, its handling and disposal must adhere to laboratory safety protocols. This aligns with the broader push for responsible chemical management in academia and industry.

In summary, tert-butyl 1-(1-hydroxyethyl)-2,3-dihydro-1H-isoindole-2-carboxylate (CAS No. 2384334-46-5) is a compound of growing importance in organic synthesis and drug discovery. Its structural features and reactivity profile make it a focal point for researchers exploring new therapeutic agents and advanced materials. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in the next generation of chemical innovations.